Cas no 1171715-21-1 (1-Isopropyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole)

1-Isopropyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole is a fluorinated pyrazole derivative characterized by its nitro and trifluoromethyl functional groups. This compound exhibits notable stability and reactivity, making it a valuable intermediate in organic synthesis, particularly in the development of agrochemicals and pharmaceuticals. The presence of the trifluoromethyl group enhances its lipophilicity, potentially improving bioavailability in active formulations. Its isopropyl substitution contributes to steric effects, influencing selectivity in chemical reactions. The nitro group further provides a reactive site for subsequent transformations, such as reductions or nucleophilic substitutions. This compound is suited for applications requiring precise structural modifications in heterocyclic chemistry. Proper handling is recommended due to its potential sensitivity.
1-Isopropyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole structure
1171715-21-1 structure
Product Name:1-Isopropyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole
CAS No:1171715-21-1
MF:C7H8F3N3O2
MW:223.15253162384
MDL:MFCD10001577
CID:5215733
Update Time:2026-03-06

1-Isopropyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-Isopropyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole
    • STK353414
    • 3-nitro-1-(propan-2-yl)-5-(trifluoromethyl)-1H-pyrazole
    • 1-Isopropyl-3-nitro-5-trifluoromethyl-1H-pyrazole
    • 1H-Pyrazole, 1-(1-methylethyl)-3-nitro-5-(trifluoromethyl)-
    • MDL: MFCD10001577
    • Inchi: 1S/C7H8F3N3O2/c1-4(2)12-5(7(8,9)10)3-6(11-12)13(14)15/h3-4H,1-2H3
    • InChI Key: TXGGGMROASTGGS-UHFFFAOYSA-N
    • SMILES: FC(C1=CC([N+](=O)[O-])=NN1C(C)C)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 251
  • XLogP3: 2
  • Topological Polar Surface Area: 63.6

Experimental Properties

  • Color/Form: NA
  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 243.1±35.0 °C at 760 mmHg

1-Isopropyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole Security Information

1-Isopropyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB551946-100 mg
1-Isopropyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole; .
1171715-21-1
100MG
€454.70 2022-03-01
abcr
AB551946-250 mg
1-Isopropyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole; .
1171715-21-1
250MG
€614.30 2022-03-01
abcr
AB551946-500 mg
1-Isopropyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole; .
1171715-21-1
500MG
€811.70 2022-03-01
abcr
AB551946-1 g
1-Isopropyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole; .
1171715-21-1
1g
€1,107.30 2022-03-01
Chemenu
CM487186-1g
1-Isopropyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole
1171715-21-1 97%
1g
$337 2023-03-19
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD516601-1g
1-Isopropyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole
1171715-21-1 97%
1g
¥2338.0 2023-04-05
Fluorochem
428065-1g
1-isopropyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole
1171715-21-1
1g
£398.00 2023-04-24
Fluorochem
428065-5g
1-isopropyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole
1171715-21-1
5g
£1537.00 2023-04-24
Ambeed
A292871-1g
1-Isopropyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole
1171715-21-1 97%
1g
$340.0 2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1434619-1g
1-Isopropyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole
1171715-21-1 97%
1g
¥3273.00 2024-08-09

Additional information on 1-Isopropyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole

Chemical Compound CAS No. 1171715-21-1: 1-Isopropyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole

The chemical compound with CAS No. 117172 and product name

Chemical Structure and Properties:

The compound CAS No. is a heterocyclic aromatic compound with a pyrazole ring substituted at positions , , and . The pyrazole ring is a five-membered ring containing two nitrogen atoms at positions and . At position , there is an isopropyl group, which introduces branching and increases the molecule's steric hindrance. At position , a nitro group (-NO₂) is attached, which is a strong electron-withdrawing group. At position , there is a trifluoromethyl group (-CF₃), another electron-withdrawing group that also contributes to the molecule's stability and reactivity.

Synthesis and Applications:

The synthesis of CAS No. has been explored through various routes, including condensation reactions and nucleophilic substitutions. Recent studies have focused on optimizing the reaction conditions to improve yield and purity, particularly in the presence of sensitive functional groups like the nitro and trifluoromethyl substituents.

In terms of applications, CAS No. has shown promise in several fields. In the pharmaceutical industry, its unique combination of electron-withdrawing groups makes it a potential candidate for drug development, particularly in targeting specific enzymes or receptors. In agriculture, it has been investigated as a potential herbicide due to its ability to inhibit key plant enzymes without significant toxicity to mammals.

Recent Research Findings:

Recent studies have highlighted the potential of CAS No.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent